3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole

• IUPAC Name: 3-bromo-5-propan-2-ylsulfanyl-1,2,4-thiadiazole
• InChI: InChI=1S/C5H7BrN2S2/c1-3(2)9-5-7-4(6)8-10-5/h3H,1-2H3
• InChI Key: OGWQEFUXUMZTJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=NC(=NS1)Br
• Molecular Formula: C5H7BrN2S2
• DSSTOX Substance ID: DTXSID40676581
• Molecular Weight: 239.2 g/mol
• CAS RN: 36955-40-5

Description

3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole (BTI) is a thiadiazole derivative with a wide range of applications in science, particularly in the fields of biochemistry, physiology, and medicinal chemistry. It is a versatile compound with a variety of biological activities, including antimicrobial, antifungal, and antiviral activities. BTI has been studied extensively in laboratory experiments and has been found to have potential therapeutic applications.

Scientific Research Applications

• Catalytic Protodeboronation of Pinacol Boronic Esters

  • Field : Organic Synthesis
  • Application : Pinacol boronic esters are highly valuable building blocks in organic synthesis. Protodeboronation is not well developed, but this research reports catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters.
  • Method : The method involves the use of a radical approach paired with a Matteson–CH 2 –homologation.
  • Results : This protocol allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation. The hydromethylation sequence was applied to methoxy protected (−)-Δ8-THC and cholesterol.

• Suzuki–Miyaura Coupling

  • Field : Organic Chemistry
  • Application : Suzuki–Miyaura (SM) cross-coupling is arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reaction to date.
  • Method : The broad application of SM coupling arises from the exceptionally mild and functional group tolerant reaction conditions, the relatively stable, readily prepared and generally environmentally benign nature of the organoboron reagents, and their rapid transmetalation with palladium(II) complexes.
  • Results : A variety of boron reagents have been developed for the process, with properties that have been tailored for application under specific SM coupling conditions.

• Large-Scale Synthesis of Thromboxane Receptor Antagonist

  • Field : Medicinal Chemistry
  • Application : 3-Bromo-5-iodobenzoic acid, a compound similar to “3-Bromo-5-(isopropylthio)-1,2,4-thiadiazole”, can be used as a starting reagent for the large-scale synthesis of the thromboxane receptor antagonist.
  • Method : The synthesis involves a regioselective Heck cross-coupling reaction.
  • Results : The resulting compound, 3-{3-[2-(4-chlorobenzenesulfonamido)ethyl]-5-(4-fluorobenzyl)phenyl}propionic acid, is a potent thromboxane receptor antagonist.

• Preparation of Phenyl (3-bromo-5-iodo)benzoate

  • Field : Organic Synthesis
  • Application : 3-Bromo-5-iodobenzoic acid can be used in the preparation of phenyl (3-bromo-5-iodo)benzoate.
  • Method : The specific method of preparation is not mentioned, but it likely involves esterification.
  • Results : The resulting compound, phenyl (3-bromo-5-iodo)benzoate, could be used as a building block in further organic synthesis.

• Preparation of Methyl 3-bromo-5-iodobenzoate

  • Field : Organic Synthesis
  • Application : 3-Bromo-5-iodobenzoic acid can be used in the preparation of methyl 3-bromo-5-iodobenzoate.
  • Method : The specific method of preparation is not mentioned, but it likely involves esterification.
  • Results : The resulting compound, methyl 3-bromo-5-iodobenzoate, could be used as a building block in further organic synthesis.

• Preparation of 3-Bromo-5-(triisopropylsilylethynyl)benzoic acid

  • Field : Organic Synthesis
  • Application : 3-Bromo-5-iodobenzoic acid can be used in the preparation of 3-Bromo-5-(triisopropylsilylethynyl)benzoic acid.
  • Method : The method involves a Sonogashira coupling reaction.
  • Results : The resulting compound, 3-Bromo-5-(triisopropylsilylethynyl)benzoic acid, could be used as a building block in further organic synthesis.